Cas no 1369776-41-9 (4-Bromo-1-(tert-butyl)-2-fluorobenzene)

• Product Name: 4-Bromo-1-(tert-butyl)-2-fluorobenzene
• CAS No: 1369776-41-9
• MF: C₁₀H₁₂BrF
• MW: 231.1047
• CID: 4739658
• PubChem ID: 20594405
• Update Time: 2024-03-03

4-Bromo-1-(tert-butyl)-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(tert-butyl)-2-fluorobenzene
• 4-Bromo-1-(tert-butyl)-2-fluorobenzene

• Inchi： 1S/C10H12BrF/c1-10(2,3)8-5-4-7(11)6-9(8)12/h4-6H,1-3H3
• InChI Key： SYBXVMUOFUNFOW-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C(C=1[H])F)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 230.01064g/mol
• Monoisotopic Mass: 230.01064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes